![molecular formula C7H16ClNO B6201267 rac-{[(1R,2S)-2-methoxycyclobutyl]methyl}(methyl)amine hydrochloride, trans CAS No. 2694063-14-2](/img/no-structure.png)
rac-{[(1R,2S)-2-methoxycyclobutyl]methyl}(methyl)amine hydrochloride, trans
Overview
Description
Rac-{[(1R,2S)-2-methoxycyclobutyl]methyl}(methyl)amine hydrochloride, trans (Rac-MCBHCl-trans) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white crystalline powder that is highly soluble in water and other solvents. Rac-MCBHCl-trans is a chiral compound that is found in two enantiomeric forms, (R)-MCBHCl-trans and (S)-MCBHCl-trans, which have different physical and chemical properties. Rac-MCBHCl-trans has been used in a variety of scientific research applications, including biochemical and physiological studies, due to its unique properties.
Mechanism of Action
Rac-MCBHCl-trans is a chiral compound, meaning that it exists in two enantiomeric forms, (R)-MCBHCl-trans and (S)-MCBHCl-trans. The two forms have different physical and chemical properties, which can affect the activity of enzymes and other proteins. Rac-MCBHCl-trans can bind to specific receptors on enzymes and other proteins, and can affect their activity. It can also interact with other molecules in the cell, such as DNA and RNA, and can affect their activity as well.
Biochemical and Physiological Effects
Rac-MCBHCl-trans has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and chymotrypsin. It has also been shown to affect the activity of certain proteins, such as calmodulin and myosin. In addition, Rac-MCBHCl-trans has been shown to affect the activity of certain cellular processes, such as cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
Rac-MCBHCl-trans has several advantages for use in laboratory experiments. It is a stable compound that is highly soluble in water and other solvents, making it easy to handle and store. It is also a chiral compound, which allows for the study of the effects of chiral compounds on enzyme activity and other cellular processes. However, Rac-MCBHCl-trans also has some limitations. It is a synthetic compound, and its effects on enzymes and other proteins may not be representative of natural compounds. In addition, it is difficult to prepare Rac-MCBHCl-trans in large quantities, making it difficult to use in large-scale experiments.
Future Directions
Rac-MCBHCl-trans has a wide range of potential applications in scientific research. Future research could focus on the effects of Rac-MCBHCl-trans on other enzymes and proteins, as well as its effects on other cellular processes. Additionally, future research could focus on the synthesis of other chiral compounds using Rac-MCBHCl-trans as a starting material. Finally, future research could focus on the development of new methods for the synthesis of Rac-MCBHCl-trans in large quantities.
Synthesis Methods
Rac-MCBHCl-trans can be synthesized from racemic amine hydrochloride and trans-2-methoxycyclobutyl methyl ketone. A solution of racemic amine hydrochloride is added to a solution of trans-2-methoxycyclobutyl methyl ketone in anhydrous tetrahydrofuran (THF). The reaction is stirred at room temperature for 12 hours, then cooled to 0°C and stirred for an additional 12 hours. The reaction mixture is then filtered and the solid is washed with THF, then dried under vacuum. The final product is the desired Rac-MCBHCl-trans.
Scientific Research Applications
Rac-MCBHCl-trans has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the effects of chiral compounds on enzyme activity, to study the structure and function of proteins, and to study the effects of chiral compounds on cellular processes. Rac-MCBHCl-trans has also been used in the synthesis of other chiral compounds, such as chiral amines and chiral alcohols.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-{[(1R,2S)-2-methoxycyclobutyl]methyl}(methyl)amine hydrochloride, trans involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methoxycyclobutanone", "methylamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Reduction of 2-methoxycyclobutanone with sodium borohydride in methanol to yield (1R,2S)-2-methoxycyclobutanol", "Step 2: Protection of the hydroxyl group in (1R,2S)-2-methoxycyclobutanol with methyl chloroformate in the presence of triethylamine to yield (1R,2S)-2-methoxycyclobutyl methyl carbonate", "Step 3: Reaction of (1R,2S)-2-methoxycyclobutyl methyl carbonate with methylamine in diethyl ether to yield rac-{[(1R,2S)-2-methoxycyclobutyl]methyl}(methyl)amine", "Step 4: Quaternization of rac-{[(1R,2S)-2-methoxycyclobutyl]methyl}(methyl)amine with hydrochloric acid in water to yield rac-{[(1R,2S)-2-methoxycyclobutyl]methyl}(methyl)amine hydrochloride, trans" ] } | |
| 2694063-14-2 | |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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